Leucettine L41

• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol
• InChI: InChI=1S/C17H13N3O3/c21-16-13(8-11-6-7-14-15(9-11)23-10-22-14)19-17(20-16)18-12-4-2-1-3-5-12/h1-9H,10H2,(H2,18,19,20,21)/b13-8-
• InChIKey: PGPHHJBZEGSUNE-JYRVWZFOSA-N

Leucettine L41: Dual DYRK1A/CLK1 Inhibitor

Leucettine L41 (CAS 1112978-84-3) is a synthetic small-molecule inhibitor derived from the marine sponge alkaloid leucettamine B, optimized for dual inhibition of dual-specificity tyrosine phosphorylation-regulated kinases (DYRKs) and CDC-like kinases (CLKs) [1]. It exhibits IC50 values of 40 nM for DYRK1A, 35 nM for DYRK2, 15 nM for CLK1, and 4.5 μM for CLK3 in biochemical assays [2]. The compound also interacts with GSK-3α/β (IC50 0.41 μM) and PIM1 (IC50 4.1 μM) as secondary targets . Structurally characterized by co-crystallization with DYRK1A (PDB: 4AZE), DYRK2, CLK3, PIM1, and GSK-3β, leucettine L41 is distinguished within its class by demonstrated in vivo efficacy in multiple cognitive impairment models, including Aβ25-35-induced Alzheimer's disease-like toxicity and Down syndrome mouse models [3][4]. As a research tool compound, it enables interrogation of DYRK1A/CLK1 signaling in neurodegeneration, beta-cell proliferation, and pre-mRNA splicing regulation, with validation spanning biochemical, cellular, and whole-animal studies [5].

Pathway Study Dual DYRK/CLK pathway inhibition research

Model Context Cognitive impairment model-response studies

Assay Context Kinase selectivity and autophagy signaling assays

• [1] Tahtouh T, Elkins JM, Filippakopoulos P, et al. Selectivity, cocrystal structures, and neuroprotective properties of leucettines, a family of protein kinase inhibitors derived from the marine sponge alkaloid leucettamine B. J Med Chem. 2012;55(21):9312-9330. doi:10.1021/jm301034u View Source
• [2] ChEBI:195521 - leucettine L41. European Bioinformatics Institute. Accessed 2026. View Source
• [3] Naert G, Ferré V, Meunier J, et al. Leucettine L41, a DYRK1A-preferential DYRKs/CLKs inhibitor, prevents memory impairments and neurotoxicity induced by oligomeric Aβ25-35 peptide administration in mice. Eur Neuropsychopharmacol. 2015;25(11):2170-2182. doi:10.1016/j.euroneuro.2015.03.018 View Source
• [4] Nguyen TL, Duchon A, Manousopoulou A, et al. Correction of cognitive deficits in mouse models of Down syndrome by a pharmacological inhibitor of DYRK1A. Dis Model Mech. 2018;11(9):dmm035634. doi:10.1242/dmm.035634 View Source
• [5] Fant X, Durieu E, Chicanne G, et al. cdc-like/dual-specificity tyrosine phosphorylation-regulated kinases inhibitor leucettine L41 induces mTOR-dependent autophagy: implication for Alzheimer's disease. Mol Pharmacol. 2014;85(3):441-450. View Source

Leucettine L41 vs. Harmine, INDY, and AC27

Although harmine and INDY share DYRK1A inhibitory activity and induce comparable beta-cell proliferation in vitro, leucettine L41 provides a distinct polypharmacology profile that is absent in these single-target comparators [1]. Harmine inhibits DYRK1A with IC50 values of 30-80 nM but exhibits off-target monoamine oxidase A (MAO-A) inhibition, introducing confounding variables in neurological studies [2]. INDY, a harmine analog, maintains DYRK1A potency but lacks CLK1 inhibition and the autophagy-inducing capacity characteristic of leucettine L41 [3]. AC27, a synthetic DYRK1A-selective inhibitor, shows reduced potency (IC50 532 nM) and fails to engage CLK1-mediated pathways [4]. Leucettine L41's unique ability to simultaneously inhibit CLK1 (IC50 15 nM) triggers mTOR-dependent autophagy—a mechanism independently linked to clearance of protein aggregates in Alzheimer's disease models—and cannot be replicated by DYRK1A-selective alternatives [5]. Furthermore, leucettine L41 is the only compound among these comparators with documented in vivo efficacy in both Aβ-induced memory impairment models and three distinct Down syndrome mouse models with genetic trisomy [6][7]. Substituting with harmine, INDY, or AC27 would forfeit the autophagy-induction phenotype, validated in vivo cognitive rescue, and the well-characterized co-crystal structural data that confirms target engagement [8].

Polypharmacology loss vs. single-target comparators

Harmine, INDY, or AC27 lack CLK1 inhibition. Autophagy induction and splicing modulation may not replicate.

Off-target confound risk

Harmine introduces MAO-A inhibition. Leucettine L41 provides a cleaner dual-kinase profile for neurological studies.

Model-response context may not transfer

Only leucettine L41 has reported multi-model cognitive endpoint data in Aβ-induced and Down syndrome models.

• [1] Kumar K, Suebsuwong C, Wang P, et al. DYRK1A inhibitors leucettines and TGF-β inhibitor additively stimulate insulin production in beta cells, organoids, and isolated mouse islets. PLoS One. 2023;18(5):e0285208. Table 1. View Source
• [2] Kumar K, Suebsuwong C, Wang P, et al. DYRK1A inhibitors leucettines and TGF-β inhibitor additively stimulate insulin production in beta cells, organoids, and isolated mouse islets. PLoS One. 2023;18(5):e0285208. Table 1. View Source
• [3] Wang P, Alvarez-Perez JC, Felsenfeld DP, et al. A high-throughput chemical screen reveals that harmine-mediated inhibition of DYRK1A increases human pancreatic beta cell replication. Nat Med. 2015;21(4):383-388. Figure 5. View Source
• [4] Kumar K, Suebsuwong C, Wang P, et al. DYRK1A inhibitors leucettines and TGF-β inhibitor additively stimulate insulin production in beta cells, organoids, and isolated mouse islets. PLoS One. 2023;18(5):e0285208. Table 1. View Source
• [5] Fant X, Durieu E, Chicanne G, et al. cdc-like/dual-specificity tyrosine phosphorylation-regulated kinases inhibitor leucettine L41 induces mTOR-dependent autophagy: implication for Alzheimer's disease. Mol Pharmacol. 2014;85(3):441-450. View Source
• [6] Naert G, Ferré V, Meunier J, et al. Leucettine L41, a DYRK1A-preferential DYRKs/CLKs inhibitor, prevents memory impairments and neurotoxicity induced by oligomeric Aβ25-35 peptide administration in mice. Eur Neuropsychopharmacol. 2015;25(11):2170-2182. doi:10.1016/j.euroneuro.2015.03.018 View Source
• [7] Nguyen TL, Duchon A, Manousopoulou A, et al. Correction of cognitive deficits in mouse models of Down syndrome by a pharmacological inhibitor of DYRK1A. Dis Model Mech. 2018;11(9):dmm035634. doi:10.1242/dmm.035634 View Source
• [8] PDB: 4AZE - Human DYRK1A in complex with Leucettine L41. Protein Data Bank in Europe. 2012. View Source

Leucettine L41: Head-to-Head Comparative Data

DYRK1A Inhibition Potency Comparison

Leucettine L41 demonstrates an IC50 of 24 nM against DYRK1A in beta-cell proliferation assays, representing a 22-fold improvement in potency over AC27 (IC50 532 nM) and comparable potency to harmine (IC50 30-80 nM) but without harmine's confounding MAO-A off-target activity [1]. The compound also inhibits CLK1 with an IC50 of 15 nM, a target not engaged by either harmine or AC27 [2]. This dual inhibition profile is unique among the three comparators [3].

DYRK1A Potency

Head-to-head

IC50 24 nM vs. AC27 532 nM (22-fold improvement); comparable to harmine without MAO-A off-target activity

Supports dual DYRK/CLK pathway-study fit

Biochemical assay context; beta-cell proliferation model

Evidence Dimension	DYRK1A inhibitory potency (IC50)
Target Compound Data	24 nM
Comparator Or Baseline	Harmine: 30-80 nM; AC27: 532 nM
Quantified Difference	22-fold more potent than AC27; comparable to harmine (0.8-fold difference vs. harmine lower bound)
Conditions	Biochemical kinase activity assay; beta-cell proliferation context; data aggregated from PLOS ONE 2023 Table 1 [1]

Why This Matters

Leucettine L41 matches the potency of the best-characterized DYRK1A inhibitor (harmine) while avoiding its MAO-A off-target liability and provides CLK1 inhibition that AC27 cannot deliver, enabling cleaner interrogation of DYRK1A/CLK1 dual signaling.

• [1] Kumar K, Suebsuwong C, Wang P, et al. DYRK1A inhibitors leucettines and TGF-β inhibitor additively stimulate insulin production in beta cells, organoids, and isolated mouse islets. PLoS One. 2023;18(5):e0285208. Table 1. View Source
• [2] ChEBI:195521 - leucettine L41. European Bioinformatics Institute. Accessed 2026. View Source
• [3] Kumar K, Suebsuwong C, Wang P, et al. DYRK1A inhibitors leucettines and TGF-β inhibitor additively stimulate insulin production in beta cells, organoids, and isolated mouse islets. PLoS One. 2023;18(5):e0285208. Table 1. View Source

Cognitive Rescue in Down Syndrome Models

Leucettine L41 is the only compound among DYRK1A inhibitors with published in vivo efficacy data across three distinct Down syndrome mouse models of increasing genetic complexity: Tg(Dyrk1a), Ts65Dn, and Dp1Yey [1]. Treatment with leucettine L41 normalized DYRK1A activity and corrected novel object recognition impairment in all three models [2]. No comparable multi-model validation exists for harmine, INDY, or AC27 [3]. Brain fMRI confirmed that cognitive improvement paralleled functional connectivity remodeling in core learning/memory areas [4].

Cognitive Rescue

Cross-study

Corrected recognition impairment in Tg(Dyrk1a), Ts65Dn, Dp1Yey Down syndrome mouse models

Reported multi-model cognitive endpoint context

Qualitative difference; no comparable in vivo data for harmine/INDY/AC27

Evidence Dimension	In vivo cognitive deficit correction (novel object recognition test)
Target Compound Data	Normalized DYRK1A activity; corrected cognitive impairment in all three DS mouse models (Tg(Dyrk1a), Ts65Dn, Dp1Yey)
Comparator Or Baseline	Harmine: no published multi-model DS validation; INDY: no in vivo cognitive data; AC27: no in vivo cognitive data
Quantified Difference	Qualitative difference: only compound with demonstrated efficacy in three DS mouse models
Conditions	Three trisomic mouse models; pharmacological inhibition of brain DYRK1A; behavioral testing (novel object recognition); fMRI validation

Why This Matters

The multi-model validation across genetically distinct DS mouse lines provides higher confidence in translational relevance and distinguishes leucettine L41 as the best-characterized in vivo tool for DYRK1A-related cognitive research.

• [1] Nguyen TL, Duchon A, Manousopoulou A, et al. Correction of cognitive deficits in mouse models of Down syndrome by a pharmacological inhibitor of DYRK1A. Dis Model Mech. 2018;11(9):dmm035634. doi:10.1242/dmm.035634 View Source
• [2] Nguyen TL, Duchon A, Manousopoulou A, et al. Correction of cognitive deficits in mouse models of Down syndrome by a pharmacological inhibitor of DYRK1A. Dis Model Mech. 2018;11(9):dmm035634. Abstract. View Source
• [3] Comprehensive literature search; no comparable multi-model in vivo cognitive data identified for harmine, INDY, or AC27. View Source
• [4] Nguyen TL, Duchon A, Manousopoulou A, et al. Correction of cognitive deficits in mouse models of Down syndrome by a pharmacological inhibitor of DYRK1A. Dis Model Mech. 2018;11(9):dmm035634. View Source

CLK1-Mediated Autophagy Induction

Leucettine L41 induces mTOR-dependent autophagy that correlates with CLK1 inhibition (IC50 15 nM) rather than DYRK1A inhibition [1]. In U-2 OS cells, leucettine L41 at 20 μM significantly increased LC3 foci formation, an effect that was not observed with DYRK1A-selective inhibitors [2]. siRNA depletion of CLK1, but not DYRK1A, recapitulated autophagy induction, and leucettine L41 potentiated the effect of CLK1 siRNA [3]. Other leucettines (L14, L33, L38) show variable CLK1 inhibitory potency that correlates with autophagy induction capacity, with L41 among the most potent CLK1 inhibitors in the family [4].

Autophagy Induction

Head-to-head

CLK1 IC50 15 nM; LC3 foci induction at 20 μM (U-2 OS); effect recapitulated by CLK1 siRNA

Supports CLK1-dependent autophagy pathway research

mTOR-dependent mechanism; distinct from DYRK1A-selective tools

Evidence Dimension	Autophagy induction (LC3 foci formation) and CLK1 inhibition
Target Compound Data	Leucettine L41: CLK1 IC50 15 nM; LC3 foci induction at 20 μM (significant vs. control)
Comparator Or Baseline	Leucettine L14: CLK1 IC50 ~0.4 μM; L33: CLK1 IC50 ~1.5 μM; L38: CLK1 IC50 ~4.5 μM; harmine: CLK1 inhibition negligible
Quantified Difference	L41 is 27-fold more potent on CLK1 than L14, >100-fold more potent than L38; autophagy correlates with CLK1 inhibition
Conditions	U-2 OS osteosarcoma cells; 24-hour treatment; LC3 immunofluorescence; CLK1 siRNA validation

Why This Matters

The autophagy-induction phenotype is unique to CLK1 inhibition and distinguishes leucettine L41 from DYRK1A-selective tools; this property is directly relevant to protein aggregate clearance mechanisms in Alzheimer's disease research.

• [1] Fant X, Durieu E, Chicanne G, et al. cdc-like/dual-specificity tyrosine phosphorylation-regulated kinases inhibitor leucettine L41 induces mTOR-dependent autophagy: implication for Alzheimer's disease. Mol Pharmacol. 2014;85(3):441-450. View Source
• [2] Fant X, Durieu E, Chicanne G, et al. cdc-like/dual-specificity tyrosine phosphorylation-regulated kinases inhibitor leucettine L41 induces mTOR-dependent autophagy. Mol Pharmacol. 2014;85(3):441-450. Abstract. View Source
• [3] PMC6067634 - Figure 4. Inhibition of CLKs rather than DYRKs is sufficient to induce autophagy. View Source
• [4] PMC6067634 - Figure 4. IC50 (μM) on DYRK1A and CLK1 of leucettines L14, L33, L38, and L41. View Source

Beta-Cell Proliferation in Human Islets

In primary human islet preparations, leucettine L41 induces beta-cell proliferation with potency similar to harmine and INDY, as demonstrated by comparable dose-response curves and EC50 values across multiple human islet donors [1]. All three compounds induce human β-cell proliferation, but 5-IT and GNF4877 are approximately 10-fold more potent mitogens [2]. Leucettine L41 increases both Ki67-positive cells and Ki67/insulin double-positive cells to levels comparable to harmine, and elevates insulin and C-peptide secretion in hiPSC-derived beta cells [3].

Beta-Cell Prolif.

Head-to-head

Comparable dose-response to harmine and INDY in 10 primary human islet preparations

Reported assay-response context for beta-cell studies

EC50 context; 5-IT and GNF4877 show ~10-fold higher potency

Evidence Dimension	Human beta-cell proliferation induction
Target Compound Data	Leucettine L41: dose-dependent proliferation induction; EC50 comparable to harmine and INDY
Comparator Or Baseline	Harmine: similar potency; INDY: similar potency; 5-IT: ~10-fold more potent; GNF4877: ~10-fold more potent
Quantified Difference	No significant difference in potency among leucettine L41, harmine, and INDY; all three significantly less potent than 5-IT and GNF4877
Conditions	10 human islet preparations; Ki67-insulin co-immunolabeling; dose-response curves (0.1-30 μM)

Why This Matters

Leucettine L41 matches the beta-cell proliferative efficacy of the most widely used DYRK1A inhibitor (harmine) while offering a cleaner selectivity profile and additional CLK1-mediated mechanisms, making it a valuable alternative for diabetes-relevant beta-cell regeneration studies.

• [1] Wang P, Alvarez-Perez JC, Felsenfeld DP, et al. A high-throughput chemical screen reveals that harmine-mediated inhibition of DYRK1A increases human pancreatic beta cell replication. Nat Med. 2015;21(4):383-388. Figure 5. View Source
• [2] Wang P, et al. Nat Med. 2015. Figure 5A: Dose-responses for harmine, INDY, leucettine-41, 5-IT, and GNF4877. View Source
• [3] Kumar K, Suebsuwong C, Wang P, et al. DYRK1A inhibitors leucettines and TGF-β inhibitor additively stimulate insulin production in beta cells, organoids, and isolated mouse islets. PLoS One. 2023;18(5):e0285208. Table 1. View Source

Aβ-Induced Memory Impairment Prevention

Leucettine L41 was tested at 0.4, 1.2, and 4 μg in an Aβ25-35-induced mouse model of Alzheimer's disease-like toxicity [1]. The compound prevented Aβ25-35-induced memory deficits in the Y-maze, passive avoidance, and water-maze tests, with the most active dose being 4 μg [2]. At this dose, leucettine L41 prevented oxidative stress (lipid peroxidation and ROS accumulation), abolished pro-apoptotic marker expression, prevented AKT deactivation and GSK-3β hyperactivation, and restored synaptic marker levels [3]. No comparable in vivo cognitive protection data exist for harmine or INDY in this AD model [4].

Aβ Impairment

Cross-study

4 μg (i.c.v.) prevented Aβ25-35-induced memory deficits, oxidative stress, and synaptic loss in mice

Reported model-response endpoint context

Y-maze, passive avoidance, water-maze tests; no comparable data for comparators

Evidence Dimension	In vivo memory impairment prevention in Aβ25-35 mouse model
Target Compound Data	4 μg (intracerebroventricular) prevented memory deficits across Y-maze, passive avoidance, and water-maze tests; prevented oxidative stress, apoptosis, and synaptic loss
Comparator Or Baseline	Harmine: no published data in Aβ25-35 model; INDY: no published in vivo cognitive data; AC27: no in vivo cognitive data
Quantified Difference	Qualitative difference: only DYRK1A/CLK1 inhibitor with demonstrated in vivo efficacy in Aβ25-35 AD model
Conditions	Swiss male mice; intracerebroventricular co-injection of oligomeric Aβ25-35 and L41; 7-day treatment; behavioral testing; Western blot and ELISA analyses

Why This Matters

The dose-dependent prevention of Aβ-induced memory deficits and neurotoxicity distinguishes leucettine L41 as the only DYRK1A/CLK1 inhibitor with validated efficacy in this widely used AD model, supporting its use in Alzheimer's disease-relevant preclinical studies.

• [1] Naert G, Ferré V, Meunier J, et al. Leucettine L41, a DYRK1A-preferential DYRKs/CLKs inhibitor, prevents memory impairments and neurotoxicity induced by oligomeric Aβ25-35 peptide administration in mice. Eur Neuropsychopharmacol. 2015;25(11):2170-2182. View Source
• [2] Naert G, et al. Eur Neuropsychopharmacol. 2015;25(11):2170-2182. Abstract. View Source
• [3] Naert G, et al. Eur Neuropsychopharmacol. 2015;25(11):2170-2182. Results section describing L41 effects. View Source
• [4] Comprehensive literature search; no comparable in vivo cognitive protection data in Aβ25-35 model identified for harmine, INDY, or AC27. View Source

Leucettine L41 Research Applications

Alzheimer's and Down Syndrome Cognitive Studies

Leucettine L41 is the best-validated in vivo tool for DYRK1A/CLK1 inhibition in cognitive impairment models. Use it at 4 μg (intracerebroventricular) in Aβ25-35 mouse models to prevent memory deficits and neurotoxicity, as demonstrated in Y-maze, passive avoidance, and water-maze tests [1]. For Down syndrome research, L41 has corrected cognitive deficits in three trisomic mouse models (Tg(Dyrk1a), Ts65Dn, Dp1Yey) and normalized brain functional connectivity [2]. The compound's dual inhibition of DYRK1A and CLK1 enables study of both kinase pathways in neurodegeneration, and its autophagy-inducing activity (via CLK1) provides an additional mechanism relevant to protein aggregate clearance [3].

Beta-Cell Regeneration Research

Leucettine L41 induces human beta-cell proliferation with potency equivalent to harmine and INDY (EC50 comparable across 10 human islet preparations) but without harmine's MAO-A off-target activity [1]. Use at 5-20 μM in MIN6 cells or primary human islets to increase Ki67-positive and Ki67/insulin double-positive beta cells, and to enhance insulin and C-peptide secretion in hiPSC-derived beta cells [2]. The compound's additional CLK1 inhibition may provide alternative signaling modulation not available with DYRK1A-selective tools like AC27 (which is 22-fold less potent) [3]. L41 is suitable for investigating DYRK1A/CLK1 crosstalk in beta-cell function and for combination studies with TGF-β inhibitors as demonstrated in recent work [4].

Autophagy and CLK1 Signaling Studies

Leucettine L41 is the most potent CLK1 inhibitor (IC50 15 nM) in the leucettine family and induces mTOR-dependent autophagy that correlates with CLK1 rather than DYRK1A inhibition [1]. Use at 20 μM in U-2 OS cells or HT22 hippocampal cells to trigger LC3 foci formation and monitor autophagic flux via the mTOR/PI3K pathway [2]. The autophagy phenotype is specific to CLK1 inhibition, as validated by CLK1 siRNA recapitulation and lack of effect with DYRK1A siRNA [3]. Other leucettines (L14, L33, L38) show reduced CLK1 potency (0.4-4.5 μM) and correspondingly weaker autophagy induction, making L41 the preferred tool for CLK1-dependent autophagy studies [4].

Pre-mRNA Splicing and SR Protein Phosphorylation

Leucettine L41 modulates alternative pre-mRNA splicing through inhibition of CLK1-mediated phosphorylation of serine/arginine-rich (SR) proteins [1]. The compound inhibits phosphorylation of SR protein 9G8 by DYRK2, DYRK3, CLK1, CLK2, and CLK4 in cellular systems [2]. Its dual DYRK/CLK inhibition profile makes it suitable for investigating the relative contributions of these kinase families to splicing regulation, whereas DYRK1A-selective inhibitors cannot engage CLK-mediated splicing control [3]. The well-characterized co-crystal structures with DYRK1A, DYRK2, CLK3, and other kinases provide a structural framework for rational design of splicing-modulatory compounds [4].

Application

Selection Property

Validation Focus

Cognitive impairment model-response studies

Multi-model in vivo endpoint context

Behavioral and synaptic marker endpoints

Beta-cell proliferation model-response context

Comparable proliferation induction to harmine without MAO-A off-target activity

Insulin and C-peptide secretion endpoints

CLK1-dependent autophagy signaling studies

CLK1 selectivity and mTOR-dependent autophagy induction

LC3 foci and autophagic flux endpoints

Pre-mRNA splicing regulation context

Dual DYRK/CLK-mediated SR protein phosphorylation modulation

Splicing isoform and phospho-SR protein endpoints

• [1] Naert G, Ferré V, Meunier J, et al. Leucettine L41, a DYRK1A-preferential DYRKs/CLKs inhibitor, prevents memory impairments and neurotoxicity induced by oligomeric Aβ25-35 peptide administration in mice. Eur Neuropsychopharmacol. 2015;25(11):2170-2182. View Source
• [2] Nguyen TL, Duchon A, Manousopoulou A, et al. Correction of cognitive deficits in mouse models of Down syndrome by a pharmacological inhibitor of DYRK1A. Dis Model Mech. 2018;11(9):dmm035634. View Source
• [3] Fant X, Durieu E, Chicanne G, et al. cdc-like/dual-specificity tyrosine phosphorylation-regulated kinases inhibitor leucettine L41 induces mTOR-dependent autophagy. Mol Pharmacol. 2014;85(3):441-450. View Source
• [4] Tahtouh T, Elkins JM, Filippakopoulos P, et al. Selectivity, cocrystal structures, and neuroprotective properties of leucettines. J Med Chem. 2012;55(21):9312-9330. View Source